Cas no 1806962-24-2 (4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile
• CAS No: 1806962-24-2
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4803666
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-6(9(10)11)4-8(14(15)16)13-7(5)2-3-12/h4,9H,2H2,1H3
• InChI Key： IBDKZYAVSXVHAF-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(CC#N)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile

Comprehensive Overview of 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile (CAS No. 1806962-24-2)

4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile (CAS No. 1806962-24-2) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitropyridine derivative is characterized by its unique molecular structure, which includes a difluoromethyl group and a nitro substituent, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The compound's CAS number 1806962-24-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile, highlights the presence of key functional groups that contribute to its reactivity and utility. In recent years, the demand for fluorinated compounds like this one has surged, driven by their enhanced stability and bioavailability in medicinal chemistry. This trend aligns with the growing focus on sustainable agrochemicals and green chemistry, topics frequently searched by professionals in the field.

One of the most searched questions related to nitropyridine derivatives is their role in catalysis and molecular design. 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile is no exception, as its electron-withdrawing nitro group and difluoromethyl moiety make it a promising candidate for constructing complex heterocycles. These features are particularly relevant in the development of next-generation pharmaceuticals, a hot topic in 2024 due to advancements in AI-driven drug discovery.

From an industrial perspective, the synthesis and scalability of CAS No. 1806962-24-2 are subjects of ongoing research. Companies specializing in custom synthesis and fine chemicals often explore its production methods to meet the needs of clients in academia and R&D. The compound's compatibility with modern flow chemistry techniques—another trending search term—further enhances its appeal for high-throughput applications.

In summary, 4-(Difluoromethyl)-3-methyl-6-nitropyridine-2-acetonitrile represents a versatile building block with broad applicability. Its relevance to cutting-edge research areas, combined with its structural uniqueness, ensures its continued prominence in scientific literature and industrial workflows. For those seeking detailed technical data or procurement options, referencing its CAS number 1806962-24-2 is essential for precision and efficiency.